2-Methyl-5-(2-methyl-4-nitrophenoxy)pyridine
Cat. No. B3056230
Key on ui cas rn:
697299-78-8
M. Wt: 244.25 g/mol
InChI Key: BTMOLGOJGLILQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07625908B2
Procedure details
A mixture of 2-methyl-5-(2-methyl-4-nitrophenoxy)pyridine (141 g, 0.58 mol) and 10% palladium on charcoal (13 g) in ethyl acetate (200 ml) and ethanol (700 ml) was stirred under an atmosphere of hydrogen (1.2 bar) for 5 hours. After reaction completion, the mixture was purged with nitrogen and the catalyst was filtered off. The filtrate was evaporated to dryness to give 3-methyl-4-[(6-methylpyridin-3-yl)oxy]aniline (120.6 g, 98%) as a white solid; Mass spectrum MH+ 215.
Yield
98%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][C:9]2[CH:14]=[CH:13][C:12]([N+:15]([O-])=O)=[CH:11][C:10]=2[CH3:18])=[CH:4][N:3]=1>[Pd].C(OCC)(=O)C.C(O)C>[CH3:18][C:10]1[CH:11]=[C:12]([CH:13]=[CH:14][C:9]=1[O:8][C:5]1[CH:4]=[N:3][C:2]([CH3:1])=[CH:7][CH:6]=1)[NH2:15]
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Inputs
Step One
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Name
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|
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Quantity
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141 g
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Type
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reactant
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Smiles
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CC1=NC=C(C=C1)OC1=C(C=C(C=C1)[N+](=O)[O-])C
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Name
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|
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Quantity
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13 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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|
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Quantity
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200 mL
|
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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|
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Quantity
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700 mL
|
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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was stirred under an atmosphere of hydrogen (1.2 bar) for 5 hours
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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After reaction completion
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CUSTOM
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Type
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CUSTOM
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|
Details
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the mixture was purged with nitrogen
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the catalyst was filtered off
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CUSTOM
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Type
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CUSTOM
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|
Details
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The filtrate was evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
|
|
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Type
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product
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|
Smiles
|
CC=1C=C(N)C=CC1OC=1C=NC(=CC1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 120.6 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
